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Compound of Interest

4-Hydroxytryptamine creatinine
Compound Name:
sulfate

Cat. No.: B561849

Essential Safety and Handling Guide for 4-
Hydroxytryptamine Creatinine Sulfate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Hydroxytryptamine creatinine sulfate.
Adherence to these procedures is essential for ensuring personal safety and minimizing
environmental impact.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure during the handling of 4-
Hydroxytryptamine creatinine sulfate. The required equipment is summarized in the table
below.
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PPE Category

Item

Standard/Specification

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber)

ASTM D6978 or EN 374

Body Protection

Impervious clothing or lab coat

with long sleeves

N/A

Eye and Face Protection

Safety goggles with side-

shields or a full-face shield

OSHA 29 CFR 1910.133 or
European Standard EN166[1]

Respiratory Protection

NIOSH/MSHA approved

respirator

Required when handling
powders outside of a
containment system, when
aerosolization is possible, or if
exposure limits are
exceeded[1][2]

Operational Plan and Handling

Proper handling procedures are critical to minimize the risk of exposure and contamination.

The following workflow outlines the key steps for safely handling 4-Hydroxytryptamine

creatinine sulfate in a laboratory setting.

Preparation:

» Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

o Ensure an eyewash station and safety shower are readily accessible.[1]

e Don all required personal protective equipment (PPE) as detailed in the table above.

Handling:

e Avoid the formation of dust and aerosols.[3]

¢ Minimize the quantity of substance handled at any one time.

e Avoid contact with eyes, skin, and clothing.[1][3]
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e Do not eat, drink, or smoke in the handling area.[3][4]

e Wash hands thoroughly after handling the substance.[1][2][3][4]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2][3]
e Protect from moisture and direct sunlight.[2][3]

« Recommended storage temperature is -20°C.[2][3]

Emergency Procedures

Eye Contact:

» Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][5]

» Remove contact lenses if present and easy to do.

o Seek medical attention.[1]

Skin Contact:

o Wash off immediately with soap and plenty of water for at least 15 minutes.[2][4]

* Remove contaminated clothing and wash it before reuse.[1][4]

o If skin irritation persists, call a physician.[5][6]

Inhalation:

e Move the person to fresh air.[1][2]

e If breathing is difficult, give oxygen.[1][2] If not breathing, give artificial respiration.[1][2]

o Seek medical attention.[1]
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Ingestion:

» Rinse mouth with water.[2][3][4]

e Do NOT induce vomiting.[1]

e Call a POISON CENTER or doctor/physician if you feel unwell.[3][4]

Disposal Plan

All waste materials must be handled as hazardous waste and disposed of in accordance with
all applicable local, regional, and national regulations.[2]

Waste Generation:

o Collect waste 4-Hydroxytryptamine creatinine sulfate and any contaminated materials
(e.q., gloves, weighing paper, pipette tips) in a designated, labeled, and sealed hazardous
waste container.

Disposal Procedure:
» Dispose of the contents and container at an approved waste disposal plant.[3][4]

e Do not allow the chemical to enter drains or water sources, as it is very toxic to aquatic life
with long-lasting effects.[3]

e Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols.

Workflow for Safe Handling
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A flowchart illustrating the procedural steps for safely handling 4-Hydroxytryptamine
creatinine sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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